Cas no 2229668-16-8 (3-(hex-2-en-1-yl)azetidine)

• Product Name: 3-(hex-2-en-1-yl)azetidine
• CAS No: 2229668-16-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6420264
• PubChem ID: 165785042
• Update Time: 2025-06-13

3-(hex-2-en-1-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(hex-2-en-1-yl)azetidine
• 2229668-16-8
• EN300-1789391

• Inchi： 1S/C9H17N/c1-2-3-4-5-6-9-7-10-8-9/h4-5,9-10H,2-3,6-8H2,1H3/b5-4+
• InChI Key： HQZINGPNRIEZOX-SNAWJCMRSA-N
• SMILES： N1CC(C/C=C/CCC)C1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-(hex-2-en-1-yl)azetidine

Introduction to 3-(hex-2-en-1-yl)azetidine (CAS No. 2229668-16-8)

3-(hex-2-en-1-yl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229668-16-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This azetidine derivative, characterized by its hexenyl substituent, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a subject of extensive interest among researchers.

The molecular structure of 3-(hex-2-en-1-yl)azetidine consists of a five-membered azetidine ring linked to a hexenyl side chain. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel pharmaceutical agents. The presence of the double bond in the hexenyl group introduces flexibility, allowing for various conformational changes that may influence its interactions with biological targets.

In recent years, there has been growing interest in azetidine derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The structural motif of 3-(hex-2-en-1-yl)azetidine makes it a particularly intriguing candidate for further investigation, as it combines the favorable properties of both azetidine and olefinic groups.

One of the most compelling aspects of 3-(hex-2-en-1-yl)azetidine is its potential as a scaffold for drug discovery. The azetidine ring is known to mimic the piperazine moiety, which is a common pharmacophore in many bioactive molecules. By incorporating this scaffold into a larger molecule, researchers can fine-tune the pharmacological properties to achieve desired effects. The hexenyl group further enhances this versatility by providing additional sites for functionalization.

Recent studies have highlighted the synthetic pathways available for constructing 3-(hex-2-en-1-yl)azetidine and its derivatives. These methodologies often involve cycloaddition reactions, such as [2+2] or [4+2] cycloadditions, which allow for the efficient formation of the azetidine ring. Additionally, transition metal-catalyzed reactions have been employed to introduce the hexenyl substituent, offering high regioselectivity and yield.

The biological activity of 3-(hex-2-en-1-yl)azetidine has been explored in several preclinical studies. Initial investigations have suggested that this compound exhibits moderate affinity for certain enzyme targets, making it a potential lead compound for further optimization. For instance, studies have indicated that derivatives of this compound may interact with enzymes involved in inflammatory pathways, suggesting a possible role in developing anti-inflammatory drugs.

Moreover, the structural features of 3-(hex-2-en-1-yl)azetidine make it an attractive candidate for developing small-molecule probes. These probes can be used to study enzyme mechanisms and identify new therapeutic targets. The ability to modify both the azetidine ring and the hexenyl side chain provides chemists with a rich palette of possibilities for designing molecules with tailored properties.

In conclusion, 3-(hex-2-en-1-yl)azetidine (CAS No. 2229668-16-8) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for drug discovery. As research continues to uncover new synthetic methods and pharmacological applications, this compound is poised to play a significant role in the development of next-generation therapeutics.